Cas no 2228786-41-0 (4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine)

• Product Name: 4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine
• CAS No: 2228786-41-0
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6386239
• PubChem ID: 165647432
• Update Time: 2025-05-24

4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine
• 4-{[2-(methoxymethyl)oxan-2-yl]methyl}piperidine
• EN300-1737295
• 2228786-41-0

• Inchi： 1S/C13H25NO2/c1-15-11-13(6-2-3-9-16-13)10-12-4-7-14-8-5-12/h12,14H,2-11H2,1H3
• InChI Key： XGTUYLDLUFHEGK-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)CC1CCNCC1

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine

Comprehensive Overview of 4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine (CAS No. 2228786-41-0): Properties, Applications, and Future Perspectives

The compound 4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine (CAS No. 2228786-41-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a piperidine ring and a methoxymethyloxane moiety, make it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential due to its ability to modulate biological targets and enhance the physicochemical properties of derived compounds.

In recent years, the demand for novel heterocyclic compounds like 4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine has surged, driven by advancements in synthetic methodologies and computational chemistry. This compound’s CAS No. 2228786-41-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its applications span from central nervous system (CNS) drug development to catalysis, aligning with trends in personalized medicine and green chemistry.

One of the most intriguing aspects of 4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine is its role in addressing challenges related to drug solubility and bioavailability. With the rise of AI-driven drug design, this compound has been flagged in virtual screening studies for its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Such attributes are critical for developing next-generation therapeutics, particularly in oncology and neurology.

From a synthetic standpoint, the methoxymethyloxane group in CAS No. 2228786-41-0 offers steric and electronic tunability, enabling chemists to fine-tune reaction outcomes. This adaptability is vital for industries focusing on high-value fine chemicals and sustainable manufacturing. Additionally, the compound’s stability under various conditions makes it a candidate for flow chemistry applications, a hot topic in process optimization.

Looking ahead, 4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its structural motifs align with the need for bifunctional molecules in targeted protein degradation—a breakthrough approach in treating previously "undruggable" diseases. As research continues, this compound’s CAS No. 2228786-41-0 will likely appear in more peer-reviewed studies and industrial applications.

In conclusion, 4-{2-(methoxymethyl)oxan-2-ylmethyl}piperidine represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its compatibility with AI-aided discovery and green synthesis, ensure its place in the future of scientific and industrial advancements. Researchers and manufacturers alike are encouraged to explore its potential further, leveraging its unique properties to solve complex challenges.